Cas no 29681-45-6 (methyl 5-methylpyridine-3-carboxylate)

• Product Name: methyl 5-methylpyridine-3-carboxylate
• CAS No: 29681-45-6
• MF: C₈H₉NO₂
• MW: 151.162562131882
• MDL: MFCD01075739
• CID: 53511
• PubChem ID: 256308
• Update Time: 2025-08-05

methyl 5-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-methylnicotinate
• Methyl 5-methylpyridine-3-carboxylate~5-Methylnicotinic acid methyl ester
• Methyl 5-Methylnicot
• methyl 5-methylpyridine-3-carboxylate
• 5-methyl-3-methoxycarbonylpyridine
• 5-Methylnicotinic Acid Methyl Ester
• 5-Methylpyridine-3-carboxylic Acid Methyl Ester
• ethyl 5-methylnicotinate
• methyl 5-methyl-3-pyridinecarboxylate
• 5-Methyl-nicotinic acid methyl ester
• methyl5-methylnicotinate
• 3-PYRIDINECARBOXYLIC ACID, 5-METHYL-, METHYL ESTER
• MLS000737108
• 5-Methylnicotin Methyl Ester
• Methyl 5-methylnicotinate, AldrichCPR
• NSC83076
• methyl 5-methyl nicotinate
• NCIOpen2_001245
• KSC493C2L
• KQILMMLAGG
• KQILMMLAGGFMCM-UHFFFAOYSA-N
• SCHEMBL740311
• PD065628
• HMS2884A12
• BP-11355
• PB14201
• J-017599
• DTXSID60292469
• EN300-101528
• FT-0628684
• CS-W019377
• A900219
• AM20061790
• AKOS009158511
• CHEMBL1508583
• NSC-83076
• AC-7174
• SMR000528376
• J-522498
• MFCD01075739
• SY004562
• M2428
• FS-3119
• Z1255419726
• 29681-45-6
• DB-013122

• MDL： MFCD01075739
• Inchi： 1S/C8H9NO2/c1-6-3-7(5-9-4-6)8(10)11-2/h3-5H,1-2H3
• InChI Key： KQILMMLAGGFMCM-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=CC(C)=C1)=O
• BRN： 472498

Computed Properties

• Exact Mass: 151.06300
• Monoisotopic Mass: 151.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 39.2

Experimental Properties

• Color/Form: White or grayish yellow powder
• Density: 1.104
• Melting Point: 46.0 to 50.0 deg-C
• Boiling Point: 90°C/3mmHg(lit.)
• Flash Point: 90℃/3mm
• Refractive Index: 1.51
• Solubility: Soluble in Chloroform and Methanol.
• PSA: 39.19000
• LogP: 1.17660
• Solubility: Not determined

methyl 5-methylpyridine-3-carboxylate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Additional information on methyl 5-methylpyridine-3-carboxylate

Methyl 5-methylpyridine-3-carboxylate (CAS No. 29681-45-6): A Comprehensive Overview

Methyl 5-methylpyridine-3-carboxylate (CAS No. 29681-45-6) is a significant compound in the realm of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various fields. The molecular structure of methyl 5-methylpyridine-3-carboxylate consists of a pyridine ring substituted with a methyl group at the 5-position and a carboxylate ester group at the 3-position, making it a versatile intermediate in organic synthesis.

The synthesis of methyl 5-methylpyridine-3-carboxylate involves multi-step organic reactions, often starting from readily available pyridine derivatives. The process typically includes functional group transformations such as esterification and alkylation, which are critical in achieving the desired molecular architecture. Recent advancements in synthetic methodologies have improved the efficiency and yield of this compound, making it more accessible for industrial and research purposes.

In the pharmaceutical industry, methyl 5-methylpyridine-3-carboxylate serves as a valuable building block for the development of novel therapeutic agents. Its pyridine core is a common motif in many bioactive molecules, and the ester group provides additional sites for chemical modification. This flexibility allows researchers to design compounds with tailored pharmacological properties. For instance, derivatives of methyl 5-methylpyridine-3-carboxylate have been explored for their potential in treating neurological disorders, where the pyridine scaffold interacts with specific biological targets.

Recent studies have highlighted the role of methyl 5-methylpyridine-3-carboxylate in drug discovery, particularly in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By incorporating the methyl 5-methylpyridine-3-carboxylate moiety into kinase inhibitors, researchers aim to enhance binding affinity and selectivity. Preliminary results from these studies suggest promising activity against certain kinases, paving the way for further investigation.

The chemical properties of methyl 5-methylpyridine-3-carboxylate also make it useful in material science applications. Its ability to participate in hydrogen bonding and other intermolecular interactions allows it to be incorporated into polymers and coatings that exhibit enhanced thermal stability and mechanical strength. Additionally, its solubility characteristics make it suitable for use in solution-based processes such as inkjet printing and surface coating technologies.

In environmental science, the behavior of methyl 5-methylpyridine-3-carboxylate in ecosystems is an area of growing interest. Understanding how this compound metabolizes and interacts with environmental matrices is crucial for assessing its potential impact on ecosystems. Research has shown that it can undergo biodegradation under certain conditions, but the exact pathways and rates depend on environmental factors such as pH, temperature, and microbial activity.

The analytical characterization of methyl 5-methylpyridine-3-carboxylate is another critical aspect of its study. Modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) provide detailed insights into its molecular structure and purity. These techniques are essential for ensuring that the compound meets the stringent requirements for pharmaceutical applications.

The future prospects of methyl 5-methylpyridine-3-carboxylate are promising, with ongoing research exploring new synthetic routes and applications. As our understanding of its properties continues to grow, so does its potential to contribute to advancements in medicine, materials science, and environmental science. Collaborative efforts between academia and industry are likely to drive innovation in this field, leading to novel applications that benefit society.